4-[(4-nitrophenyl)carbamoyl]butanoic Acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“4-[(4-nitrophenyl)carbamoyl]butanoic Acid” is a chemical compound with the IUPAC name 5-(3-nitroanilino)-5-oxopentanoic acid . It has a molecular weight of 252.23 .
Molecular Structure Analysis
The molecular structure of “this compound” is complex. It adopts an extended configuration with the terminal carboxylic acid and phenyl residues twisted out of the plane through the bridging atoms . The molecule forms an eight-membered homosynthon as a result of hydroxy-O—H⋯O (carbonyl) hydrogen bonding .
Physical And Chemical Properties Analysis
“this compound” is a powder at room temperature . It has a molecular weight of 252.23 .
Scientific Research Applications
Synthesis and Chemical Properties
4-[(4-nitrophenyl)carbamoyl]butanoic acid serves as a key intermediate in the synthesis of new compounds with potential applications in drug development and materials science. For instance, it has been utilized in the synthesis of new thymidylate synthase inhibitors, highlighting its role in the development of novel therapeutic agents (Yuan Guo-qing, 2013). Furthermore, the compound has been involved in studies exploring the magnetism of conjugated organic nitroxides, providing insights into the structural scaffolding and exchange pathways that underpin their antiferromagnetic behavior (L. M. Field & P. M. Lahti, 2003).
Environmental and Biotransformation Studies
Research on the aerobic biotransformation of alkyl branched aromatic alkanoic naphthenic acids by a new isolate of Mycobacterium has revealed that compounds similar to this compound can undergo degradation via specific pathways, indicating potential environmental applications in the bioremediation of persistent organic pollutants (Richard J. Johnson et al., 2012).
Material Science and Engineering
The hetero-Cope rearrangement of related nitroxide compounds has been explored for the synthesis of highly water-soluble stable free radicals, with implications for the development of materials with specific magnetic properties (L. Marx & A. Rassat, 2002). Additionally, studies on the synthesis of tetrahydronaphthalene lignan esters through intramolecular cyclization have broadened our understanding of the chemical versatility of nitrophenylcarbamoyl derivatives, suggesting their utility in synthesizing complex organic frameworks with potential pharmaceutical applications (Orlando Pinto et al., 2011).
Pharmacology and Drug Development
In pharmacology, the metabolism of tobacco-specific nitrosamines has been studied to understand the activation and inhibition mechanisms of carcinogens, with derivatives of this compound serving as model compounds for these investigations (T. Smith et al., 1996). This research is crucial for developing strategies to mitigate the carcinogenic effects of tobacco consumption.
Safety and Hazards
properties
IUPAC Name |
5-(4-nitroanilino)-5-oxopentanoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N2O5/c14-10(2-1-3-11(15)16)12-8-4-6-9(7-5-8)13(17)18/h4-7H,1-3H2,(H,12,14)(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LFUGLIZRNPFEON-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1NC(=O)CCCC(=O)O)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
252.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
5502-64-7 |
Source
|
Record name | 4'-NITROGLUTARANILIC ACID | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.